4-Methyl-2-azabicyclo[2.2.1]heptane-1-carboxylic acid;hydrochloride

• IUPAC Name: 4-methyl-2-azabicyclo[2.2.1]heptane-1-carboxylic acid;hydrochloride
• InChI: InChI=1S/C8H13NO2.ClH/c1-7-2-3-8(4-7,6(10)11)9-5-7;/h9H,2-5H2,1H3,(H,10,11);1H
• InChI Key: ZSGYTHCENPGTEX-UHFFFAOYSA-N
• Canonical SMILES: CC12CCC(C1)(NC2)C(=O)O.Cl
• Molecular Formula: C8H14ClNO2
• Molecular Weight: 191.65 g/mol

Description

“4-Methyl-2-azabicyclo[2.2.1]heptane-1-carboxylic acid;hydrochloride” is a chemical compound with the molecular weight of 177.63. It is also known as “1-azabicyclo [2.2.1]heptane-4-carboxylic acid hydrochloride” and has the CAS Number: 119102-95-3.

Synthesis Analysis

There are several methods for synthesizing similar compounds. For instance, an asymmetric approach to bicyclo [2.2.1]heptane-1-carboxylates via a formal [4 + 2] cycloaddition reaction enabled by organocatalysis has been reported. This method allows rapid access to a wide range of bicyclo [2.2.1]heptane-1-carboxylates in a highly enantioselective manner from simple starting materials under mild and operationally simple conditions.

Molecular Structure Analysis

The molecular structure of similar compounds such as “2-Azabicyclo [2.2.1]heptane” has been analyzed. The SMILES string representation of this compound is C1C[C@@H]2C[C@H]1CN2.

Chemical Reactions Analysis

The chemical reactions of similar compounds have been studied. For example, an organocatalytic formal [4 + 2] cycloaddition reaction has been realized that permits rapid access to a wide range of bicyclo [2.2.1]heptane-1-carboxylates.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, “Methyl 1-azabicyclo[2.2.1]heptane-4-carboxylate” has a density of 1.2±0.1 g/cm3, a boiling point of 190.7±23.0 °C at 760 mmHg, and a vapour pressure of 0.5±0.4 mmHg at 25°C.

Scientific Research Applications

Organic Synthesis

In organic chemistry, this compound serves as a versatile intermediate for the synthesis of more complex molecules. . This process is efficient and can be applied to a broad array of substrates, allowing chemists to build a library of bridged aza-bicyclic structures with potential applications in drug development and materials science.

Safety and Hazards

The safety and hazards of similar compounds have been documented. For instance, “2-Azabicyclo [2.2.1]heptane” has the hazard statements H302, H315, H318, H335, and H412. These indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye damage, may cause respiratory irritation, and is harmful to aquatic life with long-lasting effects.